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Thermodynamic Stability Constants of Chelators

The tables below summarize the stability constants (log K) of GLDA and other chelators with various metal

ions. Stability constants represent the equilibrium constant for the formation of a metal-chelate complex,

where a higher value indicates a more stable complex [1] [2].

Table 1: Stability Constants (log K) of GLDA with Different Metal Ions

Metal
Ion

Stability
Constant (log K)

Experimental Conditions (Ionic
Strength, I / mol·dm⁻³)

pH
Temperature
(K)

MoO₃⁴⁺ 18.96 ± 0.08 [1] I = 0 (in pure water, molal scale) 6.00 298.15

Ca²⁺ 6.53 [2] I = 0.15 mol·kg⁻¹ (NaCl) Not

Specified

298.15

Mg²⁺ 5.69 [2] I = 0.15 mol·kg⁻¹ (NaCl) Not

Specified

298.15

Table 2: Comparative Stability Constants (log K) of Common Chelators
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Chelator Ca²⁺ Mg²⁺ Fe²⁺
Experimental Conditions
& Notes

GLDA 6.53 [2] 5.69 [2] Outperforms HEDTA

(see Table 3) [3]

Data from Table 1

conditions.

HEDTA Weaker than

GLDA at pH 3 [3]

Information

Missing

Weaker than GLDA at

pH 1 & 3 [3]

Compared performance at

80°C.

EDTA ~10.6 [2] Information

Missing

Information Missing Literature value for Ca²⁺

provided for context [2].

Performance in Highly Acidic Conditions (Oil & Gas Context) A 2025 study compared GLDA and

HEDTA for chelating Ca²⁺ and Fe²⁺ under highly acidic conditions relevant to industrial applications [3].

Table 3: Performance of GLDA vs. HEDTA in Acidic Conditions (80°C)

Metal Ion pH Relative Performance

Ca²⁺ 1 HEDTA > GLDA

Ca²⁺ 3 GLDA > HEDTA

Fe²⁺ 1 GLDA > HEDTA

Fe²⁺ 3 GLDA > HEDTA

Computational analysis using Density Functional Theory (DFT) suggested that GLDA's superior

performance with Fe²⁺ and at higher pH for Ca²⁺ is due to its stronger adsorption properties and higher

adsorption energy [3].

Experimental Protocols for Key Data

Understanding how the data was obtained is crucial for validation and application.
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Determination of Stability Constants (Potentiometry) The protonation and metal complexation

constants for GLDA with Ca²⁺ and Mg²⁺ were determined using potentiometric titration [2].

Method: A solution containing the metal ion and the chelator (GLDA) is prepared. An alkaline
solution (e.g., NaOH, KOH) is added incrementally using an automatic burette.

Measurement: The change in solution pH is precisely measured after each addition of the
titrant.

Analysis: The pH data is processed with specialized computer programs to calculate the
stability constants that best fit the titration curve. The dependence of the constants on ionic

strength is often modeled using theories like Specific ion Interaction Theory (SIT) [2].

Complexation Study (UV Spectrophotometry) The stability constant for the MoO₃GLDA⁴⁻

complex was determined using UV spectrophotometry [1].

Principle: The formation of a metal-ligand complex often alters its UV absorption spectrum.
Method: Solutions of molybdenum(VI) and GLDA are mixed at a fixed pH and ionic strength.

Measurement: The UV absorption spectra of the solutions are recorded.
Analysis: The changes in absorbance are used to calculate the stoichiometry (confirmed via

Job's method) and the stability constant of the complex.

Performance under Acidic Conditions (Slurry Reactor & ICP-OES/UV-vis) The comparative

study of GLDA and HEDTA used industrial testing methods [3].

For Ca²⁺:

Chelation Power Test: Calcite powder was mixed with a 20% chelator solution (pH
adjusted with HCl) in a 1:5 ratio.

Incubation: The mixture was heated at 80°C for 6 hours in a digestion tube.
Quantification: Hourly samples were analyzed using Inductively Coupled Plasma
Optical Emission Spectroscopy (ICP-OES) to measure dissolved Ca²⁺ concentration.

For Fe²⁺:

A solution of Fe(II) chloride was mixed with the chelators.
The mixture was incubated at 80°C, and samples were taken hourly.

Chelated Fe²⁺ concentration was measured using ultraviolet–visible (UV–vis)
absorption spectroscopy.

Experimental Workflow and Chemical Structure

The following diagram illustrates the general workflow for determining stability constants, integrating the

key methodologies described above.
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The chelating ability of GLDA stems from its molecular structure. It is derived from the natural amino acid

glutamic acid and features multiple carboxylate groups that coordinate strongly with metal ions [3] [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s545059?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12163762/
https://www.yuanlianchem.com/products/green-chelating-agent/4.html
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key to Binding Sites GLDA Simplified Structure

Amino Group (-N⁻) Carboxylate Groups
(-COO⁻) Central Carbon Chain Amino Group

(Primary Metal Binding Site)

Carboxylate Group
(Metal Binding Site)

Carboxylate Group
(Metal Binding Site)

Carboxylate Group
(Metal Binding Site)

Carboxylate Group
(Metal Binding Site)

Click to download full resolution via product page

Key Insights for Researchers

Ionic Strength Dependence: Stability constants are strongly influenced by ionic strength. The data

in Table 1 for Ca²⁺ and Mg²⁺ were modeled using SIT and Pitzer equations to account for this, which
is critical for applying this data to different experimental or physiological conditions [2].

pH-Dependent Performance: GLDA's effectiveness varies with pH, as shown in Table 3. It is a
robust chelator across a wide pH range, but its superiority over HEDTA is not absolute and depends

on the specific metal ion and pH environment [3] [4].
A Sustainable Alternative: A significant advantage of GLDA is its biodegradability. Derived from a

natural amino acid, it presents a lower environmental burden compared to persistent synthetic
chelators like EDTA, making it suitable for "green" chemistry applications [4].
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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